Tert-butyl 2-[(but-2-ynoylamino)methyl]-3-cyclopropylpyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl 2-[(but-2-ynoylamino)methyl]-3-cyclopropylpyrrolidine-1-carboxylate
• InChI: InChI=1S/C17H26N2O3/c1-5-6-15(20)18-11-14-13(12-7-8-12)9-10-19(14)16(21)22-17(2,3)4/h12-14H,7-11H2,1-4H3,(H,18,20)
• InChI Key: HTODIXSGQRNIBV-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NCC1C(CCN1C(=O)OC(C)(C)C)C2CC2
• Molecular Formula: C17H26N2O3
• Molecular Weight: 306.4 g/mol

Description

The compound “Tert-butyl 2-[(but-2-ynoylamino)methyl]-3-cyclopropylpyrrolidine-1-carboxylate” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom, and a cyclopropyl group, which is a three-membered carbon ring. The presence of the tert-butyl group and the carboxylate ester group suggest that this compound could have interesting chemical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the pyrrolidine ring, followed by the introduction of the cyclopropyl group. The tert-butyl group and the carboxylate ester could be introduced through subsequent reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrrolidine ring and the cyclopropyl group would contribute to the three-dimensionality of the molecule.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. The carboxylate ester group could be hydrolyzed to produce a carboxylic acid and an alcohol. The pyrrolidine ring could undergo reactions at the nitrogen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the carboxylate ester group could make it polar and potentially soluble in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s intended to be a pharmaceutical, for example, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety measures. Without specific information, it’s difficult to comment on the exact safety and hazards associated with this compound.

Future Directions

The study and application of this compound could have potential in various fields, depending on its properties and activity. It could be explored further in pharmaceutical research, materials science, or other areas of chemistry.